2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S2/c1-3-30-20-12-8-7-11-18(20)25-21(28)15-31-24-26-19-13-16(2)32-22(19)23(29)27(24)14-17-9-5-4-6-10-17/h4-12,16H,3,13-15H2,1-2H3,(H,25,28)
• InChI Key: FYZMRGYFXVJSCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC(C3)C
• Molecular Formula: C24H25N3O3S2
• Molecular Weight: 467.6 g/mol

Description

The compound "2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide" is a thienopyrimidine derivative, which is a class of compounds known for their diverse pharmacological activities. Although the specific compound is not directly described in the provided papers, related compounds with similar structural features have been studied. These compounds typically consist of a pyrimidine ring linked to various substituents, which can significantly influence their physical, chemical, and biological properties.

Synthesis Analysis

The synthesis of related sulfanylidene tetrahydropyrimidine derivatives has been reported using acid-catalyzed cyclocondensation reactions between thiourea, ethyl 3-oxobutanoate, and substituted benzaldehydes . This method could potentially be adapted for the synthesis of the compound by modifying the substituents used in the reaction to match the desired structure.

Molecular Structure Analysis

The molecular structure of similar compounds shows a folded conformation about the methylene carbon atom of the thioacetamide bridge. The pyrimidine ring is inclined to the benzene ring by specific angles, which in the case of the compounds studied were 56.18° and 67.84° . This conformation is stabilized by intramolecular hydrogen bonding, such as N—H∙∙∙N hydrogen bonds, which are likely to be a feature in the compound of interest as well.

Chemical Reactions Analysis

While the specific chemical reactions of "this compound" are not detailed in the provided papers, the presence of functional groups such as the thioacetamide bridge and the acetamide moiety suggests that it could participate in various chemical reactions. These may include nucleophilic substitution reactions at the sulfur atom or the potential for hydrogen bonding interactions due to the presence of amine and amide groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of thienopyrimidine derivatives can be inferred from the crystal structures of related compounds. The conformation of the molecule, hydrogen bonding patterns, and the presence of substituents contribute to the overall stability and solubility of the compound. For instance, the formation of hydrogen-bonded ribbons containing alternating rings in the crystal structure can affect the melting point and solubility . The specific properties of the compound would need to be determined experimentally, but it is likely to exhibit similar characteristics to those described for related compounds.